Cas no 160892-06-8 (5-bromobenzene-1,3-dicarboxamide)

• Product Name: 5-bromobenzene-1,3-dicarboxamide
• CAS No: 160892-06-8
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 1340767
• PubChem ID: 21782727
• Update Time: 2025-04-20

5-bromobenzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromobenzene-1,3-dicarboxamide
• 5-bromo-1,3-benzenedicarboxamide
• SY297839
• SCHEMBL1824174
• 5-bromoisophthalamide
• DB-397992
• 160892-06-8

• Inchi： 1S/C8H7BrN2O2/c9-6-2-4(7(10)12)1-5(3-6)8(11)13/h1-3H,(H2,10,12)(H2,11,13)
• InChI Key： DJXPGIBWWMREIX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 241.96900
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18000
• LogP: 2.04750